![molecular formula C16H14ClN3O3S2 B2587535 3-(1-((2-Chlorophenyl)sulfonyl)pyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole CAS No. 2034413-69-7](/img/structure/B2587535.png)
3-(1-((2-Chlorophenyl)sulfonyl)pyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
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Description
3-(1-((2-Chlorophenyl)sulfonyl)pyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C16H14ClN3O3S2 and its molecular weight is 395.88. The purity is usually 95%.
BenchChem offers high-quality 3-(1-((2-Chlorophenyl)sulfonyl)pyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1-((2-Chlorophenyl)sulfonyl)pyrrolidin-3-yl)-5-(thiophen-2-yl)-1,2,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- CPOX has shown promise as an anticancer agent. Researchers have investigated its ability to inhibit tumor growth by targeting specific pathways involved in cancer cell proliferation. Its sulfonyl and oxadiazole moieties contribute to its potential as a cytotoxic agent against various cancer types .
- Inflammation plays a crucial role in various diseases. CPOX has been studied for its anti-inflammatory effects. It modulates inflammatory mediators and may be useful in conditions like rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation .
- CPOX exhibits antibacterial properties, particularly against Gram-positive bacteria. Researchers have explored its potential as a novel antibiotic. Its unique chemical structure makes it an interesting candidate for combating bacterial infections .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are characterized by neuronal damage. CPOX has been investigated for its neuroprotective properties. It may help prevent oxidative stress and neuronal apoptosis, offering therapeutic potential .
- Viral infections remain a global health challenge. Preliminary studies suggest that CPOX might inhibit viral replication. Its mechanism of action involves interfering with viral enzymes or proteins. Further research is needed to validate its antiviral efficacy .
- Beyond its biological applications, CPOX exhibits interesting photophysical behavior. Its absorption and emission properties make it suitable for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and sensors .
Anticancer Research
Anti-inflammatory Properties
Antibacterial Activity
Neuroprotective Effects
Antiviral Applications
Photophysical Properties
properties
IUPAC Name |
3-[1-(2-chlorophenyl)sulfonylpyrrolidin-3-yl]-5-thiophen-2-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O3S2/c17-12-4-1-2-6-14(12)25(21,22)20-8-7-11(10-20)15-18-16(23-19-15)13-5-3-9-24-13/h1-6,9,11H,7-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMANTUZRQLLLBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=NOC(=N2)C3=CC=CS3)S(=O)(=O)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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